2-[benzyl(2-methylbenzyl)amino]ethanol

• IUPAC Name: 2-[benzyl-[(2-methylphenyl)methyl]amino]ethanol
• InChI: InChI=1S/C17H21NO/c1-15-7-5-6-10-17(15)14-18(11-12-19)13-16-8-3-2-4-9-16/h2-10,19H,11-14H2,1H3
• InChI Key: HYCHBZXKVGZCLP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CN(CCO)CC2=CC=CC=C2
• Molecular Formula: C17H21NO
• Molecular Weight: 255.35 g/mol

Description

2-[Benzyl(2-methylbenzyl)amino]ethanol is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is also known as N-benzyl-N-(2-methylbenzyl)ethanolamine or BMBEA and is a tertiary amine. In

Scientific Research Applications

2-[Benzyl(2-methylbenzyl)amino]ethanol has been studied extensively for its potential applications in various fields of scientific research. One of the major applications of this compound is in the field of medicinal chemistry. It has been found to exhibit anticonvulsant, analgesic, and anti-inflammatory properties. It has also been studied for its potential use as a therapeutic agent for the treatment of anxiety and depression.

Mechanism of Action

The exact mechanism of action of 2-[benzyl(2-methylbenzyl)amino]ethanol is not fully understood. However, it is believed to act on the central nervous system by modulating the levels of certain neurotransmitters such as serotonin, dopamine, and norepinephrine.
Biochemical and Physiological Effects:
2-[Benzyl(2-methylbenzyl)amino]ethanol has been found to have several biochemical and physiological effects. It has been shown to reduce the levels of pro-inflammatory cytokines such as interleukin-1 beta and tumor necrosis factor-alpha. It has also been found to increase the levels of anti-inflammatory cytokines such as interleukin-10. In addition, it has been shown to reduce the levels of oxidative stress markers such as malondialdehyde and increase the levels of antioxidant enzymes such as superoxide dismutase.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 2-[benzyl(2-methylbenzyl)amino]ethanol in lab experiments is its relatively low toxicity. It has also been found to be stable under a wide range of experimental conditions. However, one of the limitations of using this compound is its limited solubility in aqueous solutions.

Future Directions

There are several future directions for the study of 2-[benzyl(2-methylbenzyl)amino]ethanol. One of the major areas of research is in the development of new therapeutic agents for the treatment of anxiety and depression. Another area of research is in the study of the compound's potential use as an anti-inflammatory agent. Further studies are also needed to fully understand the compound's mechanism of action and its effects on different physiological systems.
Conclusion:
In conclusion, 2-[benzyl(2-methylbenzyl)amino]ethanol is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. The synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of this compound have been discussed in this paper. Further studies are needed to fully explore the potential of this compound in various fields of scientific research.

Synthesis Methods

The synthesis of 2-[benzyl(2-methylbenzyl)amino]ethanol can be achieved by the reaction of benzylamine and 2-methylbenzyl chloride in the presence of a base such as potassium carbonate. The reaction is carried out in an organic solvent such as toluene or chloroform. The product is then purified by distillation or recrystallization.